Cas no 2343699-87-4 (1-(4,6-Difluoro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(4,6-Difluoro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• CAS No: 2343699-87-4
• MF: C₁₃H₁₃F₂N₃OS
• MW: 297.32362818718
• CID: 5310309
• PubChem ID: 154883471
• Update Time: 2023-08-25

1-(4,6-Difluoro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-Difluoro-2-benzothiazolyl)-4-piperidinecarboxamide
• 2343699-87-4
• F6754-7002
• 1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• 1-(4,6-Difluoro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C13H13F2N3OS/c14-8-5-9(15)11-10(6-8)20-13(17-11)18-3-1-7(2-4-18)12(16)19/h5-7H,1-4H2,(H2,16,19)
• InChI Key： KFCOBAWWJZUPQB-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1N1CCC(C(N)=O)CC1)F)F

Computed Properties

• Exact Mass: 297.07473954g/mol
• Monoisotopic Mass: 297.07473954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.4±55.0 °C(Predicted)
• pka: 16.30±0.20(Predicted)